![molecular formula C20H20N2O4 B302895 N-(2-isobutyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-methoxybenzamide](/img/structure/B302895.png)
N-(2-isobutyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-methoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-isobutyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-methoxybenzamide, also known as IB-MECA, is a selective agonist for the adenosine A3 receptor. This compound has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders.
Mechanism of Action
N-(2-isobutyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-methoxybenzamide is a selective agonist for the adenosine A3 receptor, which is a G protein-coupled receptor that is widely distributed in various tissues and organs. Activation of the adenosine A3 receptor by this compound leads to the activation of intracellular signaling pathways, which ultimately results in the modulation of various physiological processes such as inflammation, cell proliferation, and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects in preclinical studies. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-1beta, and to reduce the infiltration of inflammatory cells in various tissues. This compound has also been shown to induce apoptosis in cancer cells and to inhibit tumor growth in animal models. Additionally, this compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
N-(2-isobutyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-methoxybenzamide has several advantages for lab experiments. It is a highly selective agonist for the adenosine A3 receptor, which allows for the specific activation of this receptor without affecting other adenosine receptors. This compound is also stable and can be easily synthesized in large quantities. However, this compound has some limitations for lab experiments. It has a short half-life in vivo, which limits its effectiveness in some experimental settings. Additionally, this compound can be toxic at high concentrations, which can limit its use in some experiments.
Future Directions
There are several future directions for the study of N-(2-isobutyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-methoxybenzamide. One potential direction is the investigation of its use in the treatment of cardiovascular diseases, such as hypertension and atherosclerosis. Another potential direction is the investigation of its use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to investigate the potential side effects and toxicity of this compound in humans.
Synthesis Methods
N-(2-isobutyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-methoxybenzamide can be synthesized using a multi-step process involving the reaction of 2-methoxybenzoyl chloride with 2-amino-2-methylpropan-1-ol to form the intermediate product. The intermediate product is then treated with phosgene to form the chloroformate derivative, which is further reacted with 5-amino-2-(2-methylpropyl)-1,3-dioxoisoindoline to form this compound.
Scientific Research Applications
N-(2-isobutyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-2-methoxybenzamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. It has been shown to have anti-inflammatory, anti-tumor, and neuroprotective effects in preclinical studies. This compound has also been investigated for its potential use in the treatment of cardiovascular diseases, asthma, and diabetes.
properties
Molecular Formula |
C20H20N2O4 |
---|---|
Molecular Weight |
352.4 g/mol |
IUPAC Name |
2-methoxy-N-[2-(2-methylpropyl)-1,3-dioxoisoindol-5-yl]benzamide |
InChI |
InChI=1S/C20H20N2O4/c1-12(2)11-22-19(24)14-9-8-13(10-16(14)20(22)25)21-18(23)15-6-4-5-7-17(15)26-3/h4-10,12H,11H2,1-3H3,(H,21,23) |
InChI Key |
GKDSFZVCVMFVNN-UHFFFAOYSA-N |
SMILES |
CC(C)CN1C(=O)C2=C(C1=O)C=C(C=C2)NC(=O)C3=CC=CC=C3OC |
Canonical SMILES |
CC(C)CN1C(=O)C2=C(C1=O)C=C(C=C2)NC(=O)C3=CC=CC=C3OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.